Cas no 1416821-62-9 (5-(Difluoromethyl)pyrimidine-2-carbonitrile)

• Product Name: 5-(Difluoromethyl)pyrimidine-2-carbonitrile
• CAS No: 1416821-62-9
• MF: C₆H₃F₂N₃
• MW: 155.104927301407
• CID: 6938255
• PubChem ID: 89601436
• Update Time: 2025-05-08

5-(Difluoromethyl)pyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-pyrimidinecarbonitrile
• GRSQZKSPKFYCIG-UHFFFAOYSA-N
• 2-Pyrimidinecarbonitrile, 5-(difluoromethyl)-
• 1416821-62-9
• DTXSID801263473
• SCHEMBL14993717
• 5-(Difluoromethyl)pyrimidine-2-carbonitrile

• Inchi： 1S/C6H3F2N3/c7-6(8)4-2-10-5(1-9)11-3-4/h2-3,6H
• InChI Key： GRSQZKSPKFYCIG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)N=C1)F

Computed Properties

• Exact Mass: 155.02950343Da
• Monoisotopic Mass: 155.02950343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.6Ų